Cas no 1807143-98-1 (4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid
• CAS No: 1807143-98-1
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4891641
• Update Time: 2025-05-22

4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H6F2INO2/c1-3-2-4(7(9)10)5(11)6(12-3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： BNCOOZHAARUQGX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid

4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid (CAS No. 1807143-98-1): A Comprehensive Overview

4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid, identified by the CAS registry number 1807143-98-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6, making it a unique member of the pyridine family.

The synthesis of 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels in the synthesis of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the iodo-substituted pyridine framework, as reported in a study published in Journal of Organic Chemistry in 2023.

The structural uniqueness of this compound lies in its combination of electron-withdrawing and electron-donating groups. The difluoromethyl group at position 4 introduces both steric hindrance and electronic effects, while the iodo group at position 3 imparts significant electrophilicity to the ring. The methyl group at position 6 serves as an electron-donating substituent, balancing the electronic environment of the molecule. These features make 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid an ideal candidate for exploring various chemical reactivities and biological activities.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. A recent study published in Nature Communications demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. Additionally, its carboxylic acid functionality makes it amenable to further functionalization, such as esterification or amidation, enabling the creation of bioisosteres with enhanced pharmacokinetic properties.

The electronic properties of 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid also render it suitable for applications in materials science. Its ability to act as a coordinating ligand has been exploited in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Researchers have reported that incorporating this compound into MOFs enhances their stability and porosity, making them attractive candidates for gas storage and catalysis.

From an environmental perspective, understanding the fate and transport of CAS No. 1807143-98-1 is crucial for assessing its potential impact on ecosystems. Studies conducted under controlled laboratory conditions have indicated that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to evaluate its behavior under real-world conditions and to develop strategies for minimizing its environmental footprint.

In conclusion, 4-(Difluoromethyl)-3-iodo-6-methylpyridine-2-carboxylic acid (CAS No. 1807143-98-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for advancing both fundamental research and industrial innovations.